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Abstract
Strontium diricinoleate, the strontium salt of ricinoleic acid, is a metallic soap with potential

applications in various industrial and pharmaceutical fields. This technical guide provides a

detailed overview of its chemical and physical properties, based on inferred data from its

constituent components, strontium and ricinoleic acid. This document also outlines a detailed

experimental protocol for its synthesis and presents logical and experimental workflows through

visual diagrams. The information herein is intended to serve as a foundational resource for

researchers and professionals engaged in the study and development of novel strontium-based

compounds.

Introduction
Strontium, an alkaline earth metal, and its various salts have garnered significant interest in

biomedical research, particularly for their potential role in bone health. Ricinoleic acid, a

naturally occurring hydroxylated fatty acid derived from castor oil, is known for its unique

chemical structure and diverse applications, including in cosmetics and pharmaceuticals. The

combination of these two moieties in strontium diricinoleate suggests a compound with
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unique physicochemical characteristics and potential biological activities. This guide aims to

consolidate the predicted chemical properties of strontium diricinoleate, providing a

theoretical framework for its further investigation.

Chemical and Physical Properties
Direct experimental data for strontium diricinoleate is not readily available in the public

domain. However, its properties can be reliably inferred from the well-characterized properties

of strontium and ricinoleic acid.

Deduced Properties of Strontium Diricinoleate
The following table summarizes the predicted properties of strontium diricinoleate.
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Property Deduced Value Remarks

Molecular Formula C₃₆H₆₆O₆Sr

Based on the reaction of one

strontium ion (Sr²⁺) with two

molecules of ricinoleic acid

(C₁₈H₃₄O₃).

Molecular Weight 682.58 g/mol
Calculated from the molecular

formula.

Appearance White to off-white powder
Typical appearance of metallic

soaps.[1]

Solubility
Insoluble in water. Soluble in

nonpolar organic solvents.

Metallic soaps are generally

insoluble in water but show

solubility in organic solvents

like benzene.[2] Strontium

stearate is insoluble in alcohol

but soluble in aliphatic and

aromatic hydrocarbons,

forming a gel.[1]

Melting Point
Expected to be a relatively

high-melting solid.

Strontium stearate has a

melting point of 130–140 °C.[1]

The presence of the hydroxyl

group and the double bond in

the ricinoleate chain may

influence the melting point.

Stability

Stable under standard

conditions. May be sensitive to

strong acids and oxidizing

agents.

The thermal degradation of

ricinoleates generally occurs at

temperatures between 150 to

350 °C.

Properties of Constituent Components
To provide context for the deduced properties of strontium diricinoleate, the key properties of

strontium and ricinoleic acid are presented below.

Table 1: Properties of Strontium
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Property Value

Atomic Number 38

Atomic Weight 87.62 g/mol

Appearance Silvery-white yellowish metallic element

Oxidation State +2

Table 2: Properties of Ricinoleic Acid

Property Value Reference

Molecular Formula C₁₈H₃₄O₃ [3]

Molecular Weight 298.46 g/mol [3]

Appearance
Colorless to pale yellow

viscous liquid
[4]

Melting Point 5.5 °C

Boiling Point 245 °C at 10 mmHg

Density 0.940 g/cm³

Solubility
Insoluble in water; soluble in

most organic solvents.

Experimental Protocols
The following section details a proposed methodology for the laboratory-scale synthesis of

strontium diricinoleate. This protocol is based on established methods for the preparation of

other metallic soaps, such as strontium stearate.[1]

Synthesis of Strontium Diricinoleate via Precipitation
This method involves the reaction of a soluble strontium salt with a soluble salt of ricinoleic

acid, leading to the precipitation of the insoluble strontium diricinoleate.
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Materials:

Ricinoleic acid (99% purity)

Strontium chloride hexahydrate (SrCl₂·6H₂O)

Sodium hydroxide (NaOH)

Ethanol

Distilled water

Magnetic stirrer with heating plate

Beakers and flasks

Buchner funnel and filter paper

Drying oven

Procedure:

Preparation of Sodium Ricinoleate Solution:

Dissolve a specific molar amount of ricinoleic acid in ethanol in a beaker.

In a separate beaker, prepare a stoichiometric equivalent aqueous solution of sodium

hydroxide.

Slowly add the sodium hydroxide solution to the ricinoleic acid solution while stirring

continuously. The reaction forms a solution of sodium ricinoleate. Gentle heating may be

applied to ensure complete reaction.

Preparation of Strontium Chloride Solution:

In a separate beaker, dissolve a stoichiometric amount (0.5 molar equivalents relative to

ricinoleic acid) of strontium chloride hexahydrate in distilled water.

Precipitation of Strontium Diricinoleate:
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Slowly add the strontium chloride solution to the sodium ricinoleate solution with vigorous

stirring.

A white precipitate of strontium diricinoleate will form immediately.

Continue stirring the mixture for a predetermined period (e.g., 1-2 hours) to ensure

complete precipitation.

Isolation and Purification:

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the collected solid several times with distilled water to remove any unreacted salts

and impurities.

Further wash the product with ethanol to remove any unreacted ricinoleic acid.

Drying:

Dry the purified strontium diricinoleate in a drying oven at a controlled temperature (e.g.,

60-80 °C) until a constant weight is achieved.

Visualizations
The following diagrams, generated using the DOT language, illustrate key conceptual and

procedural aspects of strontium diricinoleate.
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Caption: Logical relationship of strontium diricinoleate properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15176774?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Sodium
Ricinoleate Solution

Prepare Strontium
Chloride Solution

Precipitation of
Strontium Diricinoleate

Vacuum Filtration

Wash with Water
and Ethanol

Drying

Final Product:
Strontium Diricinoleate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of strontium diricinoleate.
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Conclusion
This technical guide provides a foundational understanding of the chemical properties of

strontium diricinoleate, derived from the known characteristics of its constituent parts. The

outlined synthesis protocol offers a practical starting point for its laboratory preparation. It is

anticipated that this document will facilitate further research into this compound, potentially

unlocking its applications in materials science and drug development. Future experimental

validation of the properties presented herein is essential for a complete and accurate

characterization of strontium diricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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